3-chloro-4-(1,3-oxazol-5-yl)aniline
Description
3-chloro-4-(1,3-oxazol-5-yl)aniline is a chemical compound that has been studied for its potential use as a corrosion inhibitor for mild steel in hydrochloric acid solution . It has been found to exhibit an outstanding protection efficacy of 93.5% at a concentration of 0.05 mM .
Molecular Structure Analysis
The molecular structure of 3-chloro-4-(1,3-oxazol-5-yl)aniline is characterized by the presence of a chloro group attached to an aniline ring, which is further connected to an oxazole ring . The exact molecular structure would require more specific information or experimental data.Chemical Reactions Analysis
As a corrosion inhibitor, 3-chloro-4-(1,3-oxazol-5-yl)aniline acts by forming a protective adsorption layer on the mild steel surface, effectively inhibiting the corrosion rate . The inhibition efficiency was found to increase with increasing inhibitor concentration, while it decreased with rising temperature .Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-4-(1,3-oxazol-5-yl)aniline involves the reaction of 3-chloroaniline with 1,3-oxazol-5-amine in the presence of a suitable reagent.", "Starting Materials": [ "3-chloroaniline", "1,3-oxazol-5-amine" ], "Reaction": [ "To a solution of 3-chloroaniline in a suitable solvent, add 1,3-oxazol-5-amine and a suitable reagent such as triethylamine or sodium hydride.", "Stir the reaction mixture at a suitable temperature for a suitable time until the reaction is complete.", "Isolate the product by filtration or extraction and purify it by recrystallization or chromatography.", "The final product is 3-chloro-4-(1,3-oxazol-5-yl)aniline." ] } | |
CAS RN |
198821-76-0 |
Product Name |
3-chloro-4-(1,3-oxazol-5-yl)aniline |
Molecular Formula |
C9H7ClN2O |
Molecular Weight |
194.6 |
Purity |
95 |
Origin of Product |
United States |
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